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Compound of Interest

Compound Name: 2-Bromo-4-methylthiophene

Cat. No.: B1283163

An In-depth Technical Guide to 2-Bromo-4-methylthiophene

Core Chemical Properties and Data

2-Bromo-4-methylthiophene is a halogenated heterocyclic compound widely utilized as a
versatile intermediate in organic synthesis.[1] Its structural makeup, featuring a thiophene ring
substituted with a bromine atom and a methyl group, makes it a valuable building block for the
synthesis of pharmaceuticals, agrochemicals, and materials for organic electronics.[1] The
bromine substituent, in particular, provides a reactive site for further molecular functionalization
through various coupling reactions.[1]

Physicochemical Properties

The fundamental physical and chemical properties of 2-Bromo-4-methylthiophene are
summarized below. These properties are critical for its handling, storage, and application in
synthetic chemistry.
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Property Value Source
CAS Number 53119-60-1 [1][2][3]
Molecular Formula CsHsBrS [11[2][3]
Molecular Weight 177.06 g/mol [1112][3]
Appearance Colorl.ess' to light yellow/orange (1]
clear liquid

Boiling Point 62 °C at 10 mmHg [1]
Density 1.55 g/mL [1]
Refractive Index n20/D 1.57 [1]

Purity

> 95% (GC)

[1]14]

Structural Identifiers

For unambiguous identification in research and documentation, the following structural

identifiers are used.

Identifier Type Identifier Source

IUPAC Name 2-bromo-4-methylthiophene [2]

SMILES CC1=CSsC(=C1)Br [2]
INChl=1S/C5H5BrS/c1-4-2-

InChl [2]
5(6)7-3-4/h2-3H,1H3
WQCPSNAAWLHQAE-

InChiKey [2]

UHFFFAOYSA-N

Reactivity and Applications

2-Bromo-4-methylthiophene serves as a key intermediate in the synthesis of more complex

molecules. The thiophene ring enhances its reactivity, and the bromine atom allows for a

variety of chemical transformations.[1] Its primary applications are found in:
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e Organic Synthesis: It is a fundamental building block for creating complex organic structures.

[1]

o Pharmaceutical Development: The compound is used in the discovery and development of
new bioactive compounds and potential therapeutics.[1]

o Materials Science: It has applications in the synthesis of conductive polymers and other
organic electronic materials.[1]

Agrochemicals: It is used in the formulation of pesticides and herbicides.[1]

Experimental Protocols
Synthesis of 2-Bromo-4-alkylthiophenes

A straightforward and high-yield method for synthesizing 2-bromo-4-alkylthiophenes involves
the regioselective lithiation of 3-alkylthiophenes, followed by quenching with bromine. This
protocol has been reported to achieve chemical yields greater than 90%.

Methodology:

e Reaction Setup: All synthetic operations must be conducted under a dry argon atmosphere
to exclude moisture and oxygen.

« Litiation: A solution of the starting material, 3-alkylthiophene, is prepared in an appropriate
solvent (e.g., diethyl ether).

o Addition of n-BuLi: The solution is cooled to -78°C. To this, n-butyllithium (n-BuLi) is added
dropwise to initiate the regioselective lithiation at the 2-position of the thiophene ring.

¢ Quenching: After the lithiation is complete, the reaction is quenched by the addition of
bromine (Brz2).

e Workup and Purification: The reaction mixture is warmed to room temperature, and standard
aqueous workup procedures are followed to isolate the crude product. The final product, 2-
bromo-4-alkylthiophene, is purified using appropriate techniques such as distillation or
chromatography.
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Synthesis Workflow for 2-Bromo-4-alkylthiophene

3-Alkylthiophene

Starting Materials

n-Butyllithium (n-BuLi)

Bromine (Brz2)

Reaction Steps

1. Dissolve 3-Alkylthiophene
in Diethyl Ether under Argon

2. Cool to -78°C

3. Add n-BulLi for
Regioselective Lithiation

4. Quench with Bromine

Final Rroduct

2-Bromo-4-alkylthiophene

Click to download full resolution via product page

Caption: General synthesis workflow for 2-bromo-4-alkylthiophenes.

Safety and Handling

Proper safety precautions are essential when handling 2-Bromo-4-methylthiophene and
related compounds. The available safety data for brominated thiophenes indicates several
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potential hazards.

Hazard Type GHS Information Source
Acute Toxicity H302: Harmful if swallowed. [2]
H318: Causes serious eye
Eye Damage
damage.
Flammability H227: Combustible liquid. [4]

Recommended Handling Procedures:

e Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.

o Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and
a lab coat.[5] For operations where vapors may be generated, respiratory protection is
required.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][5] The
recommended storage temperature is between 2°C and 8°C.[1] Keep away from heat,
sparks, and open flames.[4]

o Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local regulations.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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